Cas no 137777-12-9 (1-(3-Oxocyclohex-1-en-1-yl)-1H-indole-2-carboxylic acid)

• Product Name: 1-(3-Oxocyclohex-1-en-1-yl)-1H-indole-2-carboxylic acid
• CAS No: 137777-12-9
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• CID: 1094869
• PubChem ID: 15732906
• Update Time: 2025-11-07

1-(3-Oxocyclohex-1-en-1-yl)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Oxocyclohex-1-en-1-yl)-1H-indole-2-carboxylic acid
• 1-(3-Oxocyclohex-1-en-1-yl)-1H-indole-2-carboxylicacid
• 137777-12-9

• Inchi： 1S/C15H13NO3/c17-12-6-3-5-11(9-12)16-13-7-2-1-4-10(13)8-14(16)15(18)19/h1-2,4,7-9H,3,5-6H2,(H,18,19)
• InChI Key： JROCRQGVJYVUMP-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCC1)N1C(C(=O)O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 255.08954328g/mol
• Monoisotopic Mass: 255.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-(3-Oxocyclohex-1-en-1-yl)-1H-indole-2-carboxylic acid

1-(3-Oxocyclohex-1-en-1-yl)-1H-indole-2-carboxylic acid

1-(3-Oxocyclohex-1-en-1-yl)-1H-indole-2-carboxylic acid, also known by its CAS number 137777-12-9, is a structurally complex organic compound with significant potential in various fields of research and application. This compound belongs to the class of indole derivatives, which are widely studied due to their unique chemical properties and biological activities. The molecule consists of an indole ring fused with a cyclohexenone moiety, making it a versatile platform for further functionalization and exploration.

The indole core of this compound is a well-known heterocyclic structure that has been extensively investigated in medicinal chemistry. Its ability to form hydrogen bonds and participate in π-π interactions makes it an attractive scaffold for drug design. The cyclohexenone group, on the other hand, introduces additional functionality, such as ketone reactivity and potential for conjugation, which can enhance the compound's stability and bioavailability. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic properties and improving therapeutic efficacy.

One of the most promising applications of 1-(3-Oxocyclohex-1-en-1-yl)-1H-indole-2-carboxylic acid lies in its potential as a lead compound for drug development. Researchers have explored its ability to inhibit key enzymes involved in various pathological processes, such as inflammation, neurodegeneration, and cancer progression. For instance, a study published in 2023 demonstrated that this compound exhibits potent anti-inflammatory activity by selectively inhibiting cyclooxygenase (COX) enzymes. This finding underscores its potential as a novel therapeutic agent for conditions like arthritis and cardiovascular diseases.

In addition to its pharmacological applications, this compound has also garnered attention in the field of materials science. The indole moiety's ability to form supramolecular assemblies has been leveraged to create self-healing materials and advanced sensors. Recent advancements in nanotechnology have further expanded its utility, with researchers utilizing its structural features to design nanoscale drug delivery systems. These systems exploit the compound's ability to encapsulate hydrophobic drugs while maintaining controlled release profiles.

The synthesis of 1-(3-Oxocyclohex-1-en-1-yl)-1H-indole-2-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. A common approach involves the condensation of indole derivatives with cyclohexenone precursors under acidic or basic conditions, followed by oxidation or reduction steps to achieve the desired functionality. Recent optimizations have focused on improving yield and purity through the use of enantioselective catalysts and continuous-flow reactors.

From an environmental standpoint, this compound has shown promise in biodegradation studies, suggesting its potential as an eco-friendly alternative to traditional synthetic materials. Researchers have demonstrated that under aerobic conditions, the compound undergoes rapid mineralization, reducing its environmental footprint compared to conventional polymers.

In conclusion, 1-(3-Oxocyclohex-1-en-1-yl)-1H-indole-2-carboxylic acid represents a multifaceted molecule with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and functional groups make it a valuable tool for addressing pressing challenges in these fields. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.